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Compound of Interest |

Compound Name: 1-(3,4-dimethylbenzoyl)piperidine

Cat. No.: B5548349

Get Quote

Executive Summary & Chemical Identity

The compound 1-(3,4-dimethylbenzoyl)piperidine and its functionalized derivatives (such as
1-(3,4-dimethylbenzoyl)piperidine-2-carboxylic acid) represent a critical class of benzamide
scaffolds utilized extensively in modern drug discovery and organic synthesis. Characterized by
a highly lipophilic 3,4-dimethylphenyl moiety coupled to a versatile piperidine ring via a robust
amide linkage, this scaffold is frequently employed as a building block for synthesizing
modulators of metabolic enzymes, including 11p3-hydroxysteroid dehydrogenase type 1 (11[3-
HSD1) inhibitors (1).

Understanding the physicochemical properties and hazard profile of this compound is
paramount for researchers to design safe, high-yield experimental workflows.

Quantitative Physicochemical Data

The following table summarizes the core properties of the primary commercially available
derivative, 1-(3,4-Dimethylbenzoyl)piperidine-2-carboxylic acid (CAS: 1101848-98-9), to
establish a baseline for handling and formulation (2).
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Property

Value | Specification

Mechanistic Implication

CAS Number

1101848-98-9

Unique identifier for the 2-

carboxylic acid derivative.

Dictates the mass balance in

Molecular Formula C15H1aNO3 )
synthetic workflows.
Optimal size for small-
Molecular Weight 261.32 g/mol molecule drug permeability

(Lipinski's Rule of 5).

Storage Temperature

2-8°C (Sealed, Dry)

Prevents slow hydrolysis of the
carboxylic acid and
atmospheric moisture

absorption.

Topological Polar Surface Area
(TPSA)

57.61 Az

Indicates moderate membrane
permeability; requires lipophilic

vehicles for cellular assays.

Safety Data Sheet (SDS) & Hazard Causality

As a Senior Application Scientist, it is critical to look beyond standard GHS pictograms and

understand the causality of chemical hazards. The hazard profile of 1-(3,4-

dimethylbenzoyl)piperidine derivatives closely mirrors that of related benzoylpiperidines (3).

GHS Classification & Mechanistic Toxicology
e H315 (Skin Irritation - Category 2): The lipophilic nature of the 3,4-dimethylphenyl group

allows the molecule to readily partition into the lipid-rich stratum corneum of the skin. Once

localized, the polarized amide carbonyl acts as a hydrogen bond acceptor, disrupting native

epidermal protein structures and triggering localized inflammatory cascades.

o H319 (Serious Eye Irritation - Category 2A): The compound's moderate basicity (derived

from the piperidine nitrogen, depending on substitution) and lipophilicity cause rapid

disruption of the ocular tear film, leading to corneal epithelial irritation.
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e H335 (STOT SE 3 - Respiratory Tract Irritation): Inhalation of aerosolized micro-powders
leads to deposition in the upper respiratory tract. The compound's insolubility in aqueous
mucosal fluids causes particulate retention, triggering macrophage-mediated irritation.

Self-Validating Handling Protocols

To ensure a self-validating safety system, hazard mitigation must be engineered directly into
the workflow:

o Dermal Protection: Standard latex is insufficient due to the compound's lipophilicity. Use
Nitrile gloves (minimum 0.11mm thickness), which provide a validated barrier against non-
polar aromatic scaffolds.

¢ Respiratory Engineering: All transfers of the dry powder must occur within a Class Il Type A2
biological safety cabinet or a chemical fume hood maintaining a face velocity of 0.5 m/s.

Aerosolized Powder

Exposure Event

Dermal Contact

Inhalation

Respiratory Deposition Stratum Corneum Partitioning
(H335 Hazard) (H315 Hazard)

Blocked by

Intercepted by

Fume Hood Extraction Nitrile Barrier
(Face Velocity >0.5 m/s) (>0.11mm thickness)

Hazard Neutralized &
Operator Protected
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Hazard exposure pathways and engineered mitigation strategies for benzoylpiperidine
handling.

Standardized Synthesis Protocol: Nucleophilic Acyl
Substitution

The synthesis of 1-(3,4-dimethylbenzoyl)piperidine relies on a modified Schotten-Baumann
amidation. This specific methodology is chosen because the biphasic nature of the reaction
prevents the premature hydrolysis of the highly reactive electrophile (3,4-dimethylbenzoyl
chloride) while ensuring the nucleophile (piperidine) remains in its reactive, deprotonated state.

Step-by-Step Methodology

» Preparation of the Biphasic Matrix: Dissolve 1.0 equivalent of the piperidine derivative in
dichloromethane (DCM). Add an equal volume of 10% aqueous sodium carbonate (NazCOs).

o Causality: The aqueous base serves a dual purpose: it acts as an acid scavenger to
neutralize the HCI byproduct (driving the reaction forward via Le Chatelier's principle) and
prevents the protonation of the piperidine nitrogen, maintaining its nucleophilicity.

» Electrophile Addition: Cool the biphasic mixture to 0°C using an ice bath. Slowly add 1.1
equivalents of 3,4-dimethylbenzoyl chloride dropwise over 30 minutes under vigorous
stirring.

o Causality: The 0°C temperature suppresses the competing side-reaction of acyl chloride
hydrolysis by the agueous phase, ensuring the kinetic product (the amide) is formed
exclusively.

o Reaction Propagation: Remove the ice bath and allow the reaction to warm to ambient
temperature (20-25°C), stirring for 4 hours.

o Workup and Isolation: Separate the organic DCM layer. Wash sequentially with 1M HCI (to
remove unreacted piperidine), saturated NaHCOs (to remove residual acid), and brine. Dry
over anhydrous Naz2SOa.

 Purification: Evaporate the solvent under reduced pressure. Purify the crude residue via
flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to yield the pure
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1-(3,4-dimethylbenzoyl)piperidine derivative.
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Biphasic nucleophilic acyl substitution workflow for synthesizing benzoylpiperidine derivatives.

Pharmacological Relevance & Applications

The 1-(3,4-dimethylbenzoyl)piperidine scaffold is not merely a synthetic endpoint; it is a
privileged structure in medicinal chemistry. The steric bulk and electron-donating properties of
the 3,4-dimethyl substitution on the phenyl ring create a highly specific electron cloud that fits
perfectly into the hydrophobic binding pockets of certain enzymes.
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Specifically, derivatives of this scaffold have been heavily investigated as 11(3-hydroxysteroid
dehydrogenase type 1 (113-HSD1) inhibitors. 113-HSD1 is an enzyme responsible for
converting inert cortisone into active cortisol within adipose and hepatic tissues. By modulating
this enzyme, researchers aim to treat metabolic syndrome, type 2 diabetes, and obesity by
reducing localized intracellular glucocorticoid concentrations (1). The piperidine ring serves as
a flexible vector, allowing for the addition of carboxylic acids (e.g., CAS 1101848-98-9) or other
polar groups to fine-tune the molecule's pharmacokinetics and prevent it from crossing the
blood-brain barrier if peripheral restriction is desired.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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